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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)isoxazole-5-

carbaldehyde

Cat. No.: B1641228 Get Quote

CAS Number: 337355-80-3

A pivotal heterocyclic scaffold for advancements in medicinal chemistry and organic synthesis.

This guide offers a comprehensive technical overview of 3-(2-chlorophenyl)isoxazole-5-
carbaldehyde, a key building block in the development of novel therapeutic agents and

complex organic molecules. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the synthesis, chemical properties, and potential

applications of this versatile isoxazole derivative, underpinned by field-proven insights and

methodologies.

Core Chemical Attributes and Physicochemical
Properties
3-(2-Chlorophenyl)isoxazole-5-carbaldehyde is a substituted isoxazole featuring a 2-

chlorophenyl group at the 3-position and a formyl (carbaldehyde) group at the 5-position of the

isoxazole ring. This unique arrangement of functional groups imparts significant reactivity and

biological potential to the molecule.[1][2]

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 337355-80-3 Chem-Impex[1]

Molecular Formula C₁₀H₆ClNO₂ Chem-Impex[1]

Molecular Weight 207.62 g/mol Chem-Impex[1]

IUPAC Name
3-(2-chlorophenyl)-1,2-

oxazole-5-carbaldehyde
J&K Scientific[2]

Appearance Off-white amorphous powder Chem-Impex[1]

Melting Point 54-61 °C Chem-Impex[1]

SMILES
C1=CC=C(C(=C1)C2=NOC(=

C2)C=O)Cl
J&K Scientific[2]

InChI Key
CJJVDXAJEFUZRU-

UHFFFAOYSA-N
J&K Scientific[2]

Purity ≥ 97% (HPLC) Chem-Impex[1]

Storage Conditions 0-8 °C Chem-Impex[1]

Strategic Synthesis Pathways
The synthesis of 3-(2-chlorophenyl)isoxazole-5-carbaldehyde can be approached through

several strategic pathways, primarily leveraging the construction of the isoxazole ring from

acyclic precursors. The most prevalent and adaptable method involves the cyclization of a

chalcone intermediate.

Synthesis via Chalcone Intermediate
This widely adopted methodology involves a two-step process: the Claisen-Schmidt

condensation to form a chalcone, followed by cyclization with hydroxylamine to yield the

isoxazole ring.

Logical Workflow for Chalcone-based Isoxazole Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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